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Executive Summary
2-hydroxyhexadecanoyl-D-erythro-dihydrosphingosine (hereafter C16 2-OH DhCer) is a

specific bioactive sphingolipid intermediate.[1] Structurally, it consists of a sphinganine

(dihydrosphingosine) backbone N-acylated with a 2-hydroxylated palmitic acid (C16:0).[1]

Unlike canonical ceramides which are rapidly transported to the Golgi via CERT (Ceramide

Transfer Protein), C16 2-OH DhCer exhibits a distinct localization profile due to its saturation

status and alpha-hydroxylation.[1] It primarily resides in the Endoplasmic Reticulum (ER) as a

metabolic intermediate but possesses unique vesicular trafficking properties that allow it to

populate Mitochondria-Associated Membranes (MAMs) and specific Plasma Membrane

microdomains, particularly in keratinocytes and neural tissue.[1]
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To understand the localization, one must understand the biophysical constraints of the

molecule:

Lipid Class: Dihydroceramide (Sphinganine base + Fatty Acid).[1][2]

Modification: Alpha-hydroxylation at the C-2 position of the fatty acyl chain.[1][3]

Biophysical Impact:

Saturation (Dihydro): Lacks the 4,5-trans double bond of ceramide.[1] This increases the

transition temperature (

) and favors rigid membrane packing.[1] It also significantly reduces affinity for CERT.[1]

2-Hydroxylation: The OH group acts as both a hydrogen bond donor and acceptor.[1] This

strengthens inter-lipid hydrogen bonding network at the membrane interface, increasing

membrane stability and reducing permeability.

Biosynthetic Origin & Compartmentalization
The localization of C16 2-OH DhCer is dictated by its biosynthetic machinery, which is

exclusively localized to the ER.

The Biosynthetic Pathway
Fatty Acid Hydroxylation (The Rate-Limiting Step): The enzyme Fatty Acid 2-Hydroxylase

(FA2H) converts Palmitic Acid (or Palmitoyl-CoA) to 2-Hydroxy-Palmitic Acid.[1] FA2H is an

integral membrane protein restricted to the ER.

Sphingoid Base Synthesis: Serine Palmitoyltransferase (SPT) generates 3-ketosphinganine,

which is reduced to Sphinganine (Dihydrosphingosine).[1]

N-Acylation (Ceramide Synthase): Ceramide Synthase (CerS) isoforms (specifically CerS5

and CerS6 for C16 chain lengths) acylate Sphinganine with 2-Hydroxy-Palmitoyl-CoA to form

C16 2-OH DhCer.[1]
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Once synthesized in the ER, C16 2-OH DhCer faces two primary fates that determine its

steady-state localization:

Fate A (Desaturation): It is a substrate for Dihydroceramide Desaturase 1 (DES1), which

converts it into 2-hydroxy-ceramide.[1] DES1 is also ER-localized.[1]

Fate B (Bypass/Signaling): A fraction evades desaturation and functions as a distinct

bioactive lipid.[1] This pool accumulates in the ER or is trafficked via vesicles.[4][5]

Diagram 1: Biosynthetic Pathway & Enzyme Localization
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Caption: Biosynthesis of C16 2-OH DhCer occurs exclusively in the ER via FA2H and CerS

activity.[1]

Cellular Localization Dynamics
While the ER is the site of origin, the localization of C16 2-OH DhCer extends to other

organelles via specific transport mechanisms.

Endoplasmic Reticulum (Primary Reservoir)[1]
Mechanism: Retention.[1]

Reasoning: As the substrate for DES1, the highest concentration is found in the ER

membranes. Unlike ceramides, dihydroceramides are poor substrates for CERT. This lack of

affinity for the primary transport protein results in a longer residence time in the ER

compared to their unsaturated counterparts.

Mitochondria-Associated Membranes (MAMs)[1]
Mechanism: Non-vesicular transport at contact sites.[1][5][6]

Significance: 2-OH sphingolipids have been detected in mitochondrial fractions.[1] C16 2-OH

DhCer can traffic to mitochondria via MAMs, where it may influence mitochondrial outer

membrane permeability (MOMP) and autophagy regulation.[1]

Golgi Apparatus & Plasma Membrane[1][5]
Mechanism:Vesicular Transport (Bulk Flow).[1]

Contrast with Ceramide: Canonical ceramides are transported to the Golgi by CERT for

conversion to Sphingomyelin.[4][5][6][7][8] C16 2-OH DhCer cannot effectively bind CERT.

Therefore, it reaches the Golgi and Plasma Membrane primarily via bulk vesicular transport.

Tissue Specificity:

Epidermis (Keratinocytes): In the stratum corneum, C16 2-OH DhCer is a precursor to

barrier ceramides.[1] It is packaged into Lamellar Bodies (secretory organelles derived

from the Golgi) and secreted into the extracellular space.
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Neural Tissue: Enriched in myelin sheaths, contributing to the insulating properties of the

membrane.

Diagram 2: Intracellular Trafficking & Transport
Mechanisms
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Caption: C16 2-OH DhCer relies on vesicular transport, evading CERT-mediated transfer.[1]

Analytical Methodologies for Localization
To validly determine the localization of this specific lipid, researchers must use targeted

lipidomics. Standard immunofluorescence is insufficient due to the lack of specific antibodies

for the dihydro- backbone.

Protocol: Subcellular Fractionation & Targeted LC-
MS/MS
Objective: Quantify C16 2-OH DhCer in ER vs. Mitochondrial fractions.

Step 1: Organelle Isolation

Lyse cells (e.g., HEK293, Keratinocytes) using a nitrogen cavitation bomb (prevents lipid

oxidation).[1]

Perform differential centrifugation:
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600 x g (10 min): Nuclei/Debris (Discard).

10,300 x g (10 min): Crude Mitochondria (Save Pellet).

100,000 x g (60 min): Microsomes/ER (Save Pellet).

Purify Mitochondria via Percoll gradient to remove ER contamination (MAMs).[1]

Step 2: Lipid Extraction (Modified Bligh & Dyer)

Resuspend pellets in methanol/water.[1]

Add Chloroform (Ratio: 1:2:0.8 Chloroform:MeOH:Water).

Critical Step: Spike with internal standard C17-DhCer (d17:0/16:0) to normalize extraction

efficiency.

Phase separate and collect the lower organic phase.

Step 3: LC-MS/MS Parameters[1]

Column: C18 Reverse Phase (e.g., Waters Acquity UPLC BEH C18).[1]

Mobile Phase:

A: 60:40 ACN:H2O + 10mM Ammonium Formate.[1]

B: 90:10 IPA:ACN + 10mM Ammonium Formate.[1]

MRM Transitions (Multiple Reaction Monitoring):

You must distinguish Dihydro from Ceramide (Mass shift +2 Da) and 2-Hydroxy from Non-

hydroxy (Mass shift +16 Da).[1]

Target Mass: Precursor [M+H]+ ~556.5 -> Product ion (Sphinganine fragment) ~262.3.[1]

Note: Standard Ceramide gives product ion ~264.3 (Sphingosine).[1] This specific

fragment confirmation is mandatory for "Trustworthiness".
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Biological Implications of Localization
Compartment Function Mechanism

ER Substrate Pool

Serves as the immediate

precursor for DES1 to

generate C16 2-OH Ceramide.

[1] Accumulation here triggers

autophagy.[1]

Mitochondria Apoptosis Regulation

Alters outer membrane

permeability. 2-OH group

increases membrane rigidity,

potentially stabilizing pores.[1]

Plasma Membrane Barrier Function

In skin, it organizes into

orthorhombic lateral packing

phases, essential for the water

permeability barrier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Check Availability & Pricing
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